Cas no 2877709-38-9 (2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2877709-38-9
• MF: C₁₅H₂₂BrN₅
• MW: 352.272681713104
• CID: 5310005
• PubChem ID: 165433842
• Update Time: 2025-10-15

2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6790-2069
• 2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine
• 2877709-38-9
• AKOS040873830
• 2-[4-(2-Bromo-2-propen-1-yl)-1-piperazinyl]-4-(1-pyrrolidinyl)pyrimidine

• Inchi： 1S/C15H22BrN5/c1-13(16)12-19-8-10-21(11-9-19)15-17-5-4-14(18-15)20-6-2-3-7-20/h4-5H,1-3,6-12H2
• InChI Key： CJBJUFVNWNAMOH-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC(Br)=C)CC2)=NC=CC(N2CCCC2)=N1

Computed Properties

• Exact Mass: 351.10586g/mol
• Monoisotopic Mass: 351.10586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 488.6±55.0 °C(Predicted)
• pka: 9.87±0.50(Predicted)

Additional information on 2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine

Introduction to 2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine (CAS No. 2877709-38-9)

2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine, with the CAS number 2877709-38-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a pyrimidine core, a piperazine ring, and a pyrrolidine moiety, along with a brominated propenyl group. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of 2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine has been extensively studied, with various methods reported in the literature. One of the most common approaches involves the reaction of 4-chloro-2-chloromethylpyrimidine with 1-(2-bromopropenyl)piperazine, followed by treatment with pyrrolidine. This multi-step process allows for the controlled formation of the desired compound with high purity and yield.

Recent research has focused on the biological activities of 2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, in vitro assays have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. Additionally, it has been found to modulate key signaling pathways involved in inflammation and cell survival.

The mechanism of action of 2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine is not yet fully understood, but preliminary data suggest that it may act by targeting specific protein kinases or receptors. For example, it has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression. This inhibition can lead to cell cycle arrest and apoptosis in cancer cells.

In addition to its anti-cancer properties, 2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine has also been investigated for its potential as an anti-inflammatory agent. In vivo studies using animal models have demonstrated its ability to reduce inflammation and tissue damage in conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound appears to exert its anti-inflammatory effects by downregulating the expression of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of 2-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine have also been studied to assess its suitability for therapeutic applications. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[4-(2-bromoprop-2-en-y-l)piperazin-y-l]-y-l-pyrimidine in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and support further investigation in larger clinical trials.

In conclusion, 2-[4-(2-bromoprop-y-l)piperaz-y-l]-y-l-pyrimidine (CAS No. 2877709-y-l) represents a promising compound with potential applications in the treatment of cancer and inflammatory diseases. Its unique chemical structure and biological activities make it an attractive target for further research and development in the field of medicinal chemistry. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will be uncovered, paving the way for innovative treatments in the future.